Cas no 2027496-23-5 (3-Hydroxy-3-methyl-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-3,6-dihydropyridin-1(2H)-YL)butan-1-one)

• Product Name: 3-Hydroxy-3-methyl-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-3,6-dihydropyridin-1(2H)-YL)butan-1-one
• CAS No: 2027496-23-5
• MF: C₁₆H₂₈BNO₄
• MW: 309.208825111389
• CID: 6794136
• PubChem ID: 140747735
• Update Time: 2024-09-13

3-Hydroxy-3-methyl-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-3,6-dihydropyridin-1(2H)-YL)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXY-3-METHYL-1-(4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3,6-DIHYDROPYRIDIN-1(2H)-YL)BUTAN-1-ONE
• MFCD32659983
• 3-hydroxy-3-methyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyridin-1-yl]butan-1-one
• 2027496-23-5
• AT10397
• 3-Hydroxy-3-methyl-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-3,6-dihydropyridin-1(2H)-YL)butan-1-one

• Inchi： 1S/C16H28BNO4/c1-14(2,20)11-13(19)18-9-7-12(8-10-18)17-21-15(3,4)16(5,6)22-17/h7,20H,8-11H2,1-6H3
• InChI Key： LWGTYZIEKZDUMU-UHFFFAOYSA-N
• SMILES： O1B(C2=CCN(C(CC(C)(C)O)=O)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 309.2111385g/mol
• Monoisotopic Mass: 309.2111385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59Ų